Cas no 61733-48-0 (Dodecanoic acid, 7,11-dimethyl-3-methylene-)

• Product Name: Dodecanoic acid, 7,11-dimethyl-3-methylene-
• CAS No: 61733-48-0
• MF: C₁₅H₂₈O₂
• MW: 240.381625175476
• CID: 468127
• PubChem ID: 22762453
• Update Time: 2025-04-19

Dodecanoic acid, 7,11-dimethyl-3-methylene- Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 7,11-dimethyl-3-methylene-
• 7,11-dimethyl-3-methylidenedodecanoic acid
• DTXSID90628217
• 61733-48-0
• SCHEMBL11615854

• Inchi： 1S/C15H28O2/c1-12(2)7-5-8-13(3)9-6-10-14(4)11-15(16)17/h12-13H,4-11H2,1-3H3,(H,16,17)
• InChI Key： XUWCWIBUOVUQKM-UHFFFAOYSA-N
• SMILES： OC(CC(=C)CCCC(C)CCCC(C)C)=O

Computed Properties

• Exact Mass: 240.20904
• Monoisotopic Mass: 240.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3